methyl 3-[(4-methoxy-4-oxobutanoyl)amino]benzoate
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Description
Methyl 3-[(4-methoxy-4-oxobutanoyl)amino]benzoate is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 265.09502258 g/mol and the complexity rating of the compound is 342. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photopolymerization and Photoinitiation
Toward Nitroxide-Mediated Photopolymerization explored the use of a novel compound with a chromophore group for photopolymerization. This compound, when exposed to UV irradiation, generates radicals necessary for initiating polymerization. This research underscores the potential of such compounds in developing new photopolymerization techniques, with the investigated compound showing similar efficiency to conventional photoinitiators in polymer growth experiments (Guillaneuf et al., 2010).
Synthesis of Heterocyclic Systems
In Methyl and Phenylmethyl 2-Acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate in the Synthesis of heterocyclic systems , the focus was on synthesizing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and related compounds. These findings highlight the versatility of related methyl esters in synthesizing various heterocyclic systems, potentially useful in the development of pharmaceuticals and materials science (Selič et al., 1997).
High-Performance Polymers
Synthesis and Properties of Hyperbranched Aromatic Polyamide demonstrated the polymerization of methyl 3,5-bis(4-aminophenoxy)benzoate to produce a hyperbranched aromatic polyamide. This research underscores the compound's potential in creating high-performance polymers with desirable solubility and molecular weight characteristics, useful in various industrial applications (Yang et al., 1999).
Inhibitors and Antiproliferative Agents
Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482) as a tubulin polymerization inhibitor identified a compound with promising antiproliferative activity towards human cancer cells. This research presents a significant step toward developing new anticancer drugs by inhibiting tubulin polymerization, an essential process for cell division (Minegishi et al., 2015).
Nonlinear Optical (NLO) Properties
Synthesis, DFT calculations, electronic structure, electronic absorption spectra, natural bond orbital (NBO) and nonlinear optical (NLO) analysis detailed the synthesis of a novel compound with potential for nonlinear optical applications. This study provided insights into the electronic and structural characteristics essential for NLO materials, which are critical in telecommunications and information processing (Halim & Ibrahim, 2017).
Properties
IUPAC Name |
methyl 3-[(4-methoxy-4-oxobutanoyl)amino]benzoate |
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InChI |
InChI=1S/C13H15NO5/c1-18-12(16)7-6-11(15)14-10-5-3-4-9(8-10)13(17)19-2/h3-5,8H,6-7H2,1-2H3,(H,14,15) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJRJMAKLHNKVLB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)NC1=CC=CC(=C1)C(=O)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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